N-(3,4-dimethylphenyl)-2-[3-(2-methoxybenzyl)-2,4-dioxo-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]acetamide

• CAS RN: 902923-85-7
• Molecular Formula: C25H24N4O4
• Molecular Weight: 444.491
• IUPAC Name: N-(3,4-dimethylphenyl)-2-[3-[(2-methoxyphenyl)methyl]-2,4-dioxopyrido[2,3-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C25H24N4O4/c1-16-10-11-19(13-17(16)2)27-22(30)15-28-23-20(8-6-12-26-23)24(31)29(25(28)32)14-18-7-4-5-9-21(18)33-3/h4-13H,14-15H2,1-3H3,(H,27,30)
• InChI Key: CRVMSBIBACYPHO-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C3=C(C=CC=N3)C(=O)N(C2=O)CC4=CC=CC=C4OC)C
• solubility: not available

Description

N-(3,4-dimethylphenyl)-2-[3-(2-methoxybenzyl)-2,4-dioxo-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]acetamide is a useful research compound. Its molecular formula is C25H24N4O4 and its molecular weight is 444.491. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dimethylphenyl)-2-[3-(2-methoxybenzyl)-2,4-dioxo-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dimethylphenyl)-2-[3-(2-methoxybenzyl)-2,4-dioxo-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radioligand Imaging

The development and application of radioligands for imaging the translocator protein (18 kDa) with PET have seen significant advancements with compounds related to the chemical structure of N-(3,4-dimethylphenyl)-2-[3-(2-methoxybenzyl)-2,4-dioxo-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]acetamide. These compounds, due to their selective ligand properties, have been pivotal in enhancing the imaging capabilities of PET, offering insights into various biological and disease processes (Dollé et al., 2008).

Heterocyclic Compound Synthesis

The synthesis of novel heterocyclic compounds derived from similar structural backbones has been explored for their potential as anti-inflammatory and analgesic agents. These compounds have shown significant inhibitory activity against COX-2 selectivity, demonstrating their potential in medical applications (Abu‐Hashem et al., 2020).

Anticancer Activity

Research into the synthesis and in vitro cytotoxic activity of 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives has uncovered compounds with appreciable cancer cell growth inhibition. These findings highlight the potential of such chemical structures in the development of new anticancer agents, marking a significant step towards therapeutic innovations (Al-Sanea et al., 2020).

Antimicrobial Agents

The exploration of pyrimidinone and oxazinone derivatives fused with thiophene rings, using similar compounds as starting materials, has led to the synthesis of antimicrobial agents. These compounds have showcased promising antibacterial and antifungal activities, comparable to standard drugs, opening avenues for new antimicrobial therapies (Hossan et al., 2012).

HIV-1 Protease Inhibitors

In the pursuit of potent HIV-1 protease inhibitors, compounds with pyrimidine bases as novel P2 ligands have been developed to enhance activity against DRV-resistant HIV-1 variants. This approach has yielded inhibitors with remarkable enzyme inhibitory and antiviral activity, showcasing the potential of such structures in combating resistant strains of HIV-1 (Zhu et al., 2019).